Cas no 1419100-97-2 (2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone)

• Product Name: 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone
• CAS No: 1419100-97-2
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD08062534
• CID: 1309349
• PubChem ID: 81435368
• Update Time: 2025-05-20

2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone
• CS-0172686
• 1-Propanone, 2,2-dimethyl-1-[(3S)-3-methyl-1-piperazinyl]-
• AKOS020013336
• 1419100-97-2
• A1-19326
• (S)-2,2-dimethyl-1-(3-methylpiperazin-1-yl)propan-1-one
• MFCD08062534
• DB-336326
• 2,2-dimethyl-1-[(3S)-3-methylpiperazin-1-yl]propan-1-one
• (S)-4-TERT-BUTYLCARBONYL-2-METHYLPIPERAZINE

• MDL： MFCD08062534
• Inchi： 1S/C10H20N2O/c1-8-7-12(6-5-11-8)9(13)10(2,3)4/h8,11H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： XCVMVRBLFPBDIN-QMMMGPOBSA-N
• SMILES： O=C(C(C)(C)C)N1CCN[C@@H](C)C1

Computed Properties

• Exact Mass: 184.1577
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Additional information on 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone

Recent Advances in the Study of 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone (CAS: 1419100-97-2)

The compound 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone (CAS: 1419100-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine-derived structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone, highlighting its efficient production using novel catalytic methods. The research demonstrated that the compound could be synthesized with high yield and purity, making it a viable candidate for large-scale pharmaceutical applications. Additionally, the study emphasized the compound's stability under various physiological conditions, which is crucial for its potential use in drug formulations.

Pharmacological investigations have revealed that 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone exhibits notable activity as a modulator of specific neurotransmitter receptors. A 2022 paper in Neuropharmacology reported that the compound acts as a selective agonist for serotonin receptors, suggesting its potential utility in treating neurological disorders such as depression and anxiety. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects.

Further research has explored the compound's potential in oncology. A 2023 preprint on bioRxiv detailed its role in inhibiting certain kinase enzymes involved in cancer cell proliferation. The findings indicated that 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone could serve as a lead compound for developing targeted cancer therapies, particularly for tumors with specific genetic mutations. However, the authors cautioned that further in vivo studies are needed to validate these preliminary results.

In summary, 2,2-dimethyl-1-[(3s)-3-methyl-1-piperazinyl]-1-propanone (CAS: 1419100-97-2) represents a promising molecule with diverse therapeutic applications. Recent studies have elucidated its synthesis, pharmacological properties, and potential mechanisms of action, paving the way for future drug development efforts. Continued research is essential to fully understand its therapeutic potential and address any challenges related to its clinical translation.